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Compound of Interest

Compound Name: Pentenocin B

Cat. No.: B1242835

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Enterocin B, a bacteriocin with
significant antimicrobial properties, against other antibiotics. The information presented is
intended for researchers, scientists, and professionals involved in drug development and
discovery. This document summarizes quantitative data, outlines experimental protocols, and
visualizes key biological and experimental processes.

Introduction to Enterocin B

Enterocin B is a bacteriocin produced by strains of Enterococcus faecium. It is a class Il
bacteriocin, a group of small, heat-stable, non-lanthionine-containing peptides.[1][2][3]
Enterocin B exhibits a notable spectrum of activity, primarily against Gram-positive bacteria,
including significant foodborne pathogens and spoilage organisms.[3][4] It often acts in synergy
with other enterocins, such as Enterocin A, to enhance its antimicrobial efficacy.[3]

Comparative Antimicrobial Activity

The antimicrobial efficacy of an antibiotic is quantitatively assessed by its Minimum Inhibitory
Concentration (MIC), which is the lowest concentration of the substance that prevents visible
growth of a microorganism.[5][6] This section compares the MIC values of Enterocin B with
Nisin, another well-characterized bacteriocin widely used as a food preservative, against
various pathogenic bacteria.
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Enterocin B MIC

Microorganism Nisin MIC (pg/mL) Reference
(ng/mL)
Listeria Active (Specific MICs a1
monocytogenes vary by strain)
Staphylococcus
- 05-4.1 [8][9]
aureus

Methicillin-resistant
Staphylococcus - 2-283 [819]
aureus (MRSA)

Clostridium Lower activity than Higher MIC than

4
perfringens Enterocins L50A/B Enterocins L50A/B 4]

Vancomycin-resistant

) - 2-28.3 [81[9]
Enterococci (VRE)

Note: The provided MIC values are ranges compiled from different studies and can vary
depending on the specific bacterial strain and the experimental conditions.

Mechanism of Action

Enterocin B, as a class Il bacteriocin, primarily exerts its antimicrobial effect by disrupting the
integrity of the target cell's cytoplasmic membrane. This action leads to the leakage of essential
intracellular components and ultimately, cell death.[1][10]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.mdpi.com/1422-0067/25/3/1597
https://www.researchgate.net/figure/Anti-biofilm-activity-of-bacteriocin-enterocin-B-and-combination-of-bacteriocins_fig5_324911340
https://academic.oup.com/jac/article/64/3/546/774205
https://www.researchgate.net/publication/26325277_A_comparison_of_the_activities_of_lacticin_3147_and_nisin_against_drug-resistant_Staphylococcus_aureus_and_Enterococcus_species
https://academic.oup.com/jac/article/64/3/546/774205
https://www.researchgate.net/publication/26325277_A_comparison_of_the_activities_of_lacticin_3147_and_nisin_against_drug-resistant_Staphylococcus_aureus_and_Enterococcus_species
https://www.mdpi.com/1422-0067/25/3/1597
https://academic.oup.com/jac/article/64/3/546/774205
https://www.researchgate.net/publication/26325277_A_comparison_of_the_activities_of_lacticin_3147_and_nisin_against_drug-resistant_Staphylococcus_aureus_and_Enterococcus_species
https://pmc.ncbi.nlm.nih.gov/articles/PMC9000605/
https://www.researchgate.net/figure/The-antibacterial-mechanism-of-enterocins-adapted-from-59-Enterocins-can-be-divided_fig2_359627707
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Mechanism of Action of Class Il Bacteriocins (e.g., Enterocin B)
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Workflow for Antimicrobial Susceptibility Testing (Broth Microdilution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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